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Compound of Interest

Compound Name: Muscone

Cat. No.: B079052

The following provides comprehensive guidance for the safe and compliant disposal of
Muscone, a macrocyclic musk used in fragrance and research applications. Adherence to
these procedures is essential to ensure the safety of laboratory personnel and to minimize
environmental impact. Muscone should be treated as a hazardous chemical waste unless
explicitly classified otherwise by your institution's safety protocols.

Immediate Safety and Handling

Before beginning any disposal-related activities, it is crucial to be familiar with the immediate
safety precautions for handling Muscone. While some safety data sheets (SDS) may not
classify Muscone as hazardous under OSHA 29 CFR 1910.1200, others identify potential risks
such as skin, eye, and respiratory irritation, and harm if swallowed.[1][2][3] Therefore, a
cautious approach is warranted.

Personal Protective Equipment (PPE):

¢ Gloves: Wear chemically resistant gloves.[2]

o Eye Protection: Use safety goggles with side shields.[1]

e Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[2][3]

e Ventilation: Always handle Muscone in a well-ventilated area. For operations that may
generate mists or aerosols, use appropriate exhaust ventilation or respiratory protection.[1]

[4]
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Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for disposing of pure Muscone and
contaminated lab materials. The overriding principle is that hazardous chemicals must never be
poured down the drain or placed in regular trash.[2][5]

o Waste Characterization: Treat all Muscone waste as hazardous chemical waste. Due to its
high potential for bioaccumulation and toxicity to aquatic life, it should not be released into
the environment.[3][6]

e Select a Waste Container:

o Choose a container made of a compatible material (e.g., glass or high-density
polyethylene) that will not react with Muscone.[5][7]

o The container must have a secure, leak-proof screw-top cap.[7]
o Ensure the container is clean and dry before adding waste.

e Labeling the Container:
o Clearly label the container with the words "Hazardous Waste".[5]

o ldentify the contents by writing the full chemical name: "Muscone (3-
Methylcyclopentadecanone)".

o Include any other components mixed with the Muscone.

o Affix any specific hazardous waste labels required by your institution or local regulations.
e Waste Accumulation and Storage:

o Collect Muscone waste in the labeled container at the point of generation.[5]

o Keep the waste container tightly sealed except when adding waste.[5][8]

o Store the container in a designated "Satellite Accumulation Area" (SAA), which must be at
or near the point of waste generation.[5][7]
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o Segregation is critical: Store Muscone waste away from incompatible materials,
particularly strong oxidizing agents, strong acids, and strong bases.[2][7][9]

e Requesting Disposal:

o Once the container is full or you have finished the experiments generating the waste,
arrange for its disposal.

o Contact your institution's Environmental Health & Safety (EHS) department or the
designated chemical waste coordinator to schedule a pickup.[5][10] Follow their specific
procedures for waste transfer.

Accidental Spill Protocol

In the event of a spill, follow these procedures immediately:

» Evacuate and Alert: Alert personnel in the immediate area and restrict access.
e Ventilate: Ensure the area is well-ventilated.[2]

e Remove Ignition Sources: Extinguish any open flames and turn off equipment that could
create sparks.[4]

o Don PPE: Wear the appropriate PPE as described above.

o Contain and Absorb: Cover the spill with a non-combustible, inert absorbent material such as
sand, vermiculite, or commercial sorbent pads.[2][9]

o Collect Waste: Carefully sweep or scoop the absorbed material into your designated
Muscone hazardous waste container.[2]

o Clean Area: Decontaminate the spill area according to your lab's standard procedures.

» Dispose: Ensure the spill cleanup waste is disposed of along with other Muscone waste.

Summary of Safety and Physical Data
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The following table summarizes key data relevant to the safe handling and disposal of

Muscone.
Property Data Citation
CAS Number 541-91-3 [3]
Appearance Liquid [1]
Flash Point 145.3+11.3°C [1]

Potential Hazards

May cause skin, eye, and
respiratory irritation. Harmful if

swallowed.

[1]2]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases.

[2]19]

Storage Conditions

Store in a cool, well-ventilated
place in a tightly closed

container.

[1]14]

Log P (octanol/water)

6.06 (Indicates high

bioaccumulation potential)

[3]

Muscone Disposal Workflow

The logical flow for proper Muscone disposal, from initial handling to final collection, is

illustrated below. This includes the necessary steps for routine waste management and

emergency spill response.
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Begin Muscone Waste Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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